Cas no 1070955-78-0 (3-Fluoropiperidin-4-one)

• Product Name: 3-Fluoropiperidin-4-one
• CAS No: 1070955-78-0
• MF: C₅H₈FNO
• MW: 117.121524810791
• CID: 842566
• PubChem ID: 25210511
• Update Time: 2025-05-20

3-Fluoropiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropiperidin-4-one
• 3-fluoro-4-Piperidinone
• 4-Piperidinone, 3-fluoro-
• SCHEMBL1497168
• 4-Piperidinone,3-fluoro
• GYCGAPQMEYPDIJ-UHFFFAOYSA-N
• 1070955-78-0
• 1638784-43-6
• 3-fluoro-piperidin-4-one
• AKOS005762833
• SY321149
• CS-0054806
• (3S)-3-fluoropiperidin-4-one
• (3R)-3-Fluoropiperidin-4-one
• DTXSID70649107
• 1638784-41-4
• MFCD13659386
• P11685
• EN300-4293731

• MDL： MFCD13659386
• Inchi： 1S/C5H8FNO/c6-4-3-7-2-1-5(4)8/h4,7H,1-3H2
• InChI Key： GYCGAPQMEYPDIJ-UHFFFAOYSA-N
• SMILES： FC1C(CCNC1)=O

Computed Properties

• Exact Mass: 117.058992041g/mol
• Monoisotopic Mass: 117.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 172 ºC
• Flash Point: 58 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-Fluoropiperidin-4-one

3-Fluoropiperidin-4-one: A Comprehensive Overview

3-Fluoropiperidin-4-one (CAS No. 1070955-78-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its piperidinone ring with a fluorine substituent at the 3-position, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications. Recent advancements in synthetic methodologies and its integration into drug discovery pipelines have further solidified its importance in modern chemistry.

The structure of 3-fluoropiperidin-4-one is notable for its six-membered ring system, which combines the characteristics of both lactams and fluorinated heterocycles. The presence of the fluorine atom introduces electronic effects that enhance the compound's reactivity and selectivity in various reactions. This feature has been exploited in the development of novel synthetic routes for complex molecules, including bioactive compounds and advanced materials.

Recent studies have highlighted the potential of 3-fluoropiperidin-4-one as a key intermediate in the synthesis of peptide-based drugs. Its ability to participate in nucleophilic additions and cyclizations has been leveraged to construct bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have utilized this compound to design inhibitors for protease enzymes, which are critical targets in the treatment of viral infections such as HIV and hepatitis C.

In addition to its role in drug discovery, 3-fluoropiperidin-4-one has found applications in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting polymers and optoelectronic devices. Recent research has demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for applications in flexible electronics and photovoltaic devices.

The synthesis of 3-fluoropiperidin-4-one has also been a focal point of recent investigations. Traditional methods involving Friedel-Crafts acylation have been optimized to improve yield and selectivity, while novel approaches utilizing transition metal catalysis have opened new avenues for its preparation. These advancements have not only streamlined the production process but also enabled the exploration of more complex derivatives with tailored functionalities.

Furthermore, 3-fluoropiperidin-4-one has been employed as a chiral auxiliary in asymmetric synthesis, facilitating the construction of enantiomerically enriched compounds. This application underscores its versatility as both a functional group and a chiral building block, making it an indispensable tool in modern organic synthesis.

In conclusion, 3-fluoropiperidin-4-one (CAS No. 1070955-78-0) stands as a testament to the ingenuity and creativity within the chemical sciences. Its diverse applications across multiple disciplines highlight its significance as a key compound in contemporary research. As ongoing studies continue to uncover new potential uses and synthetic strategies, 3-fluoropiperidin-4-one is poised to remain at the forefront of chemical innovation for years to come.